![molecular formula C14H22N2OS B5571758 (3R*,4R*)-4-cyclobutyl-3-methyl-1-(1,3-thiazol-2-ylmethyl)piperidin-4-ol](/img/structure/B5571758.png)
(3R*,4R*)-4-cyclobutyl-3-methyl-1-(1,3-thiazol-2-ylmethyl)piperidin-4-ol
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Description
(3R*,4R*)-4-cyclobutyl-3-methyl-1-(1,3-thiazol-2-ylmethyl)piperidin-4-ol, also known as JNJ-7925476, is a novel selective dopamine D4 receptor antagonist. It has shown potential in the treatment of several psychiatric and neurological disorders, including schizophrenia, attention deficit hyperactivity disorder (ADHD), and Parkinson's disease. In
Scientific Research Applications
Synthesis and Chemical Properties
The compound (3R*,4R*)-4-cyclobutyl-3-methyl-1-(1,3-thiazol-2-ylmethyl)piperidin-4-ol is a part of a class of compounds that have been explored for their unique chemical structures and potential applications in various fields of research. For instance, studies on thiazolopyridines and thiazolopyridine derivatives, which share structural similarities with the compound , have been conducted to understand their synthesis processes, chemical properties, and potential biological activities. These compounds are synthesized through complex chemical reactions involving condensation and cyclocondensation processes, indicating the intricate chemistry involved in the creation of such molecules (Lamphon et al., 2004).
Potential Biological Activities
Research into similar compounds has also highlighted their potential biological activities, such as antimicrobial and antiproliferative effects. For example, certain 4-thiazolidinone derivatives, which are structurally related to the compound , have demonstrated significant antiproliferative effects on human leukemic cells. This suggests potential therapeutic applications in the treatment of cancer and other diseases (Sharath Kumar et al., 2014).
Antimicrobial Applications
Additionally, compounds containing thiazole and cyclobutane moieties have been investigated for their antimicrobial properties. A study on aminophosphinic acids containing cyclobutane and 1,3-thiazole revealed significant activity against certain bacterial strains, highlighting the potential of such compounds in developing new antimicrobial agents (Koparir et al., 2011).
Receptor Antagonism and Selectivity
Furthermore, research on piperidine derivatives, including compounds with cyclobutyl groups, has shown promising results in terms of receptor antagonism and selectivity. For example, a specific 4-acetamidopiperidine derivative exhibited high selectivity for human muscarinic M3 receptors over M2 receptors, suggesting potential applications in treating conditions related to obstructive airway disease (Mitsuya et al., 1999).
properties
IUPAC Name |
(3R,4R)-4-cyclobutyl-3-methyl-1-(1,3-thiazol-2-ylmethyl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2OS/c1-11-9-16(10-13-15-6-8-18-13)7-5-14(11,17)12-3-2-4-12/h6,8,11-12,17H,2-5,7,9-10H2,1H3/t11-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRQSRXNRUHVSA-RISCZKNCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCC2)O)CC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCC2)O)CC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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